Cas no 917757-05-2 (Pyrido[3,2-d]pyrimidin-4(1H)-one, 2-amino-7-chloro-)
![Pyrido[3,2-d]pyrimidin-4(1H)-one, 2-amino-7-chloro- structure](https://www.kuujia.com/scimg/cas/917757-05-2x500.png)
917757-05-2 structure
Product name:Pyrido[3,2-d]pyrimidin-4(1H)-one, 2-amino-7-chloro-
Pyrido[3,2-d]pyrimidin-4(1H)-one, 2-amino-7-chloro- Chemical and Physical Properties
Names and Identifiers
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- Pyrido[3,2-d]pyrimidin-4(1H)-one, 2-amino-7-chloro-
- 2-amino-7-chloro-1H-pyrido[3,2-d]pyrimidin-4-one
- SCHEMBL4102596
- DTXSID20739244
- 2-Amino-7-chloropyrido[3,2-d]pyrimidin-4(1H)-one
- 917757-05-2
-
- Inchi: InChI=1S/C7H5ClN4O/c8-3-1-4-5(10-2-3)6(13)12-7(9)11-4/h1-2H,(H3,9,11,12,13)
- InChI Key: SQTIBMOJAXTIQE-UHFFFAOYSA-N
- SMILES: C1=C(C=NC2=C1N=C(NC2=O)N)Cl
Computed Properties
- Exact Mass: 196.0151885g/mol
- Monoisotopic Mass: 196.0151885g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.4Ų
- XLogP3: 0
Pyrido[3,2-d]pyrimidin-4(1H)-one, 2-amino-7-chloro- Related Literature
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Jingjing Chang,Kok Leong Chang,Chunyan Chi,Jie Zhang J. Mater. Chem. C, 2014,2, 5397-5403
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2. Water
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J. García-Fernández,J. Bartolomé,A. Torres-Pardo,A. Peche-Herrero,J. Moreno,J. Ramírez-Castellanos,A. Cremades,J. Piqueras J. Mater. Chem. C, 2017,5, 10176-10184
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Sofie Van Damme,Patrick Bultinck,Venkatesan Subramanian Phys. Chem. Chem. Phys., 2012,14, 15135-15144
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Maria Adobes-Vidal,Harriet Pearce,Patrick R. Unwin Phys. Chem. Chem. Phys., 2017,19, 17827-17833
917757-05-2 (Pyrido[3,2-d]pyrimidin-4(1H)-one, 2-amino-7-chloro-) Related Products
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